Cas no 1232060-73-9 (4,4-difluoro-2-methoxycyclohexan-1-one)

• Product Name: 4,4-difluoro-2-methoxycyclohexan-1-one
• CAS No: 1232060-73-9
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 1073705
• PubChem ID: 66521717
• Update Time: 2025-10-29

4,4-difluoro-2-methoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-2-methoxycyclohexanone
• 4,4-Difluoro-2-Methoxy-cyclohexanone
• 4,4-difluoro-2-methoxycyclohexan-1-one
• QVSTZWZQKNVRHW-UHFFFAOYSA-N
• G68244
• CS-0236286
• AKOS015949397
• W-205159
• SCHEMBL10178291
• DTXSID60735083
• EN300-1700649
• J-513998
• 1232060-73-9

• MDL： MFCD19443925
• Inchi： 1S/C7H10F2O2/c1-11-6-4-7(8,9)3-2-5(6)10/h6H,2-4H2,1H3
• InChI Key： QVSTZWZQKNVRHW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C1)OC)=O)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4-difluoro-2-methoxycyclohexan-1-one

4,4-Difluoro-2-methoxycyclohexan-1-one (CAS No. 1232060-73-9): A Comprehensive Overview

4,4-Difluoro-2-methoxycyclohexan-1-one (CAS No. 1232060-73-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro substitution and methoxy group, which confer specific properties that make it valuable for a wide range of applications.

The chemical structure of 4,4-difluoro-2-methoxycyclohexan-1-one consists of a cyclohexane ring with two fluorine atoms attached at the 4-position and a methoxy group at the 2-position. The presence of these functional groups imparts distinct physical and chemical properties to the molecule. For instance, the fluorine atoms enhance the compound's lipophilicity and stability, while the methoxy group contributes to its reactivity and solubility in organic solvents.

In the realm of pharmaceutical research, 4,4-difluoro-2-methoxycyclohexan-1-one has shown promise as an intermediate in the synthesis of various drugs. Its unique structure allows for the introduction of specific functional groups that can modulate the biological activity of target molecules. Recent studies have explored its potential in the development of novel anti-inflammatory agents and antiviral drugs. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,4-difluoro-2-methoxycyclohexan-1-one exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

Beyond pharmaceuticals, 4,4-difluoro-2-methoxycyclohexan-1-one has found applications in materials science. Its high thermal stability and low volatility make it an attractive candidate for use in advanced polymers and coatings. Researchers at the University of California, Berkeley, have reported that incorporating 4,4-difluoro-2-methoxycyclohexan-1-one into polymer matrices significantly enhances their mechanical properties and resistance to environmental degradation. This makes it particularly useful in applications requiring high durability and performance under harsh conditions.

In the field of chemical synthesis, 4,4-difluoro-2-methoxycyclohexan-1-one serves as a valuable building block for constructing complex molecules. Its reactivity with various functional groups allows for the creation of diverse structures with tailored properties. A notable example is its use in the synthesis of chiral compounds through asymmetric catalysis. A study published in Tetrahedron Letters highlighted the efficiency and selectivity of using 4,4-difluoro-2-methoxycyclohexan-1-one as a starting material for synthesizing enantiomerically pure compounds.

The synthesis of 4,4-difluoro-2-methoxycyclohexan-1-one typically involves several steps, including fluorination reactions and methylation processes. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for producing this compound. For instance, a research team at Stanford University developed a novel catalytic system that significantly reduces the formation of by-products and minimizes waste generation during the synthesis process.

The safety profile of 4,4-difluoro-2-methoxycyclohexan-1-one is an important consideration for its industrial and laboratory use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 4,4-difluoro-2-methoxycyclohexan-1-one (CAS No. 1232060-73-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an essential component in various research and industrial processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.